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Compound of Interest

Compound Name: Dimethyl sulfate

Cat. No.: B139945 Get Quote

An In-depth Technical Guide to Dimethyl Sulfate: Safety Precautions and Handling

Procedures

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development environments. Dimethyl sulfate (DMS) is an extremely hazardous substance

that must be handled with the utmost care. Always consult your institution's specific safety

protocols and the most current Safety Data Sheet (SDS) before working with this chemical.

Introduction
Dimethyl sulfate ((CH₃)₂SO₄ or Me₂SO₄) is a powerful methylating agent widely used in

organic synthesis, including the manufacturing of dyes, perfumes, and pharmaceuticals.[1][2]

Despite its utility, it presents significant health risks. It is classified as a probable human

carcinogen (IARC Group 2A), mutagen, and is highly toxic and corrosive.[1][2][3] Exposure can

occur through inhalation, skin absorption, and ingestion, with the potential for severe, delayed

effects on the respiratory system, skin, eyes, liver, and kidneys.[2][3][4] A key danger is its lack

of immediate warning properties; it has a faint, onion-like odor, and lethal concentrations can

be present in the air without causing significant initial irritation.[2][4][5] This guide provides

comprehensive safety information, handling procedures, and emergency protocols to minimize

the risks associated with its use.
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Hazard Identification and Physicochemical
Properties
Understanding the inherent hazards and physical properties of dimethyl sulfate is

fundamental to its safe handling.

Summary of Hazards
Toxicity: Extremely toxic and potentially fatal if inhaled, swallowed, or absorbed through the

skin.[4][6] Symptoms of exposure can be delayed for several hours, which may lead to

unnoticed exposure to lethal quantities.[4]

Carcinogenicity: Classified as a probable human carcinogen and a "select carcinogen" under

the OSHA Laboratory Standard.[1][3]

Corrosivity: Causes severe burns to the skin, eyes, and respiratory tract.[1][2][6] Eye contact

can lead to permanent vision damage.[1]

Mutagenicity: Known to cause genetic damage in animal and cell cultures.[2][3]

Reactivity: Reacts violently with concentrated ammonia, sodium azide, and strong oxidizers.

[3][4] It hydrolyzes in water, especially under alkaline conditions, to form sulfuric acid and

methanol.[4][5][7]

Flammability: It is a combustible liquid with a flash point of 83°C (182°F).[2][4][7] Poisonous

gases, including sulfur oxides, are produced in a fire.[1]

Quantitative Data
The following tables summarize key quantitative data for dimethyl sulfate.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

CAS Number 77-78-1 [1][2]

Molecular Formula (CH₃O)₂SO₂ / C₂H₆O₄S [2]

Molecular Weight 126.13 g/mol [2][7]

Appearance Colorless, oily liquid [1][4][7]

Odor Faint, onion-like [1][4][7]

Boiling Point
188°C (370°F) with

decomposition
[2][4]

Melting Point -32°C (-26°F) [2]

Flash Point 83°C (182°F) [2][4][7]

Vapor Pressure
0.1 to 0.5 mmHg at 20°C

(68°F)
[4][8]

Vapor Density 4.35 (Air = 1.0) [4]

Specific Gravity 1.33 g/mL at 20°C (68°F) [2][4]

| Solubility | Reacts with water (2.8 g/100 mL at 18°C); soluble in ether, acetone, aromatic

hydrocarbons. |[5][7] |

Table 2: Occupational Exposure Limits

Organization Limit Value Source(s)

OSHA PEL (8-hr TWA)
1 ppm (5 mg/m³)
[skin]

[1][2][9]

NIOSH REL (10-hr TWA)
0.1 ppm (0.5 mg/m³)

[skin]
[1][2][10]

ACGIH TLV (8-hr TWA) 0.1 ppm (skin) [1]

NIOSH IDLH 7 ppm [1][10]
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TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

The "skin" notation indicates the potential for significant contribution to the overall exposure by

the cutaneous route.[2]

Table 3: Toxicity Data

Type Route Species Value Source(s)

LD₅₀ Oral Rat 205 mg/kg [2][5]

LD₅₀ Oral Mouse 140 mg/kg [2]

LC₅₀ Inhalation Rat 45 ppm (4 hours) [2]

LCLo Inhalation Human
97 ppm (10

minutes)
[2][4][9]

LD₅₀: Median lethal dose; LC₅₀: Median lethal concentration; LCLo: Lowest published lethal

concentration.

Risk Assessment and Exposure Control
Due to its high toxicity and carcinogenicity, a thorough risk assessment is mandatory before

any work with dimethyl sulfate. Engineering controls, administrative controls, and personal

protective equipment (PPE) must be used in combination to minimize exposure.
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Risk Assessment

Control Hierarchy

Work Execution

Initiate Work
with DMS

Assess Hazards:
- Toxicity (acute, chronic)

- Carcinogenicity
- Corrosivity
- Reactivity

Evaluate Experimental
Procedure:

- Scale of reaction
- Duration of use

- Potential for spills/aerosols

Engineering Controls:
- Certified Chemical Fume Hood
- Enclosed System (if possible)
- Emergency Shower/Eyewash

Implement Controls

Administrative Controls:
- Standard Operating Procedure (SOP)

- Designated Work Area
- User Training & Authorization

- Restricted Access

Personal Protective Equipment (PPE):
- Double Gloves (e.g., Neoprene)

- Chemical Splash Goggles & Face Shield
- Impervious Lab Coat/Apron

- Respiratory Protection (if needed)

Conduct Work Following
Approved SOP

Decontaminate Equipment &
Dispose of Waste Properly

End

Work Complete
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DMS Spill Occurs

Assess Spill Size
& Location

Trained Personnel Action

Small & Contained
(in fume hood)

Immediate Evacuation

Large or Outside Hood

Don Full PPE
(incl. respirator)

Alert Others & Activate
Fire Alarm

Call Emergency Response
(e.g., 911)

Secure Area &
Prevent Re-entry

End

Wait for HazMat

Cover with Inert Absorbent
(e.g., sand, vermiculite)

Neutralize with Soda Ash
or Dilute Ammonia

Collect & Place in
Sealed Waste Container

Decontaminate Spill Area

Cleanup Complete
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Exposure Occurs

Route of Exposure?

1. Move to Fresh Air
2. Call for help

3. Provide rescue breathing/CPR if needed

Inhalation

1. Remove Contaminated Clothing
2. Immediately flush with soap & water

for at least 15-20 min

Skin Contact

1. Immediately flush eyes with water
for at least 30 min

2. Remove contact lenses if possible

Eye Contact

1. Rinse mouth with water
2. DO NOT Induce Vomiting

Ingestion

Seek IMMEDIATE Medical Attention
(Inform staff of DMS exposure & delayed effects)

Medical observation for 24-48 hours
is recommended for potential
delayed pulmonary edema.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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